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Compound of Interest

Compound Name: ICG-001

Cat. No.: B3029957 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Abstract
This document provides detailed protocols for the preparation, storage, and handling of ICG-
001 stock solutions for in vitro and in vivo experiments. ICG-001 is a small molecule inhibitor of

the Wnt/β-catenin signaling pathway, which functions by disrupting the interaction between β-

catenin and its coactivator, CREB-binding protein (CBP).[1][2][3][4][5][6][7] Proper preparation

of ICG-001 stock solutions is critical for ensuring experimental reproducibility and accuracy.

These guidelines consolidate data from various suppliers and research publications to offer a

comprehensive resource for utilizing ICG-001 in preclinical studies.

Chemical Properties of ICG-001
A thorough understanding of the physicochemical properties of ICG-001 is fundamental to its

correct handling and use in experimental settings.
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Property Value Source

Molecular Weight 548.63 g/mol [1][2][3][8]

Molecular Formula C₃₃H₃₂N₄O₄ [2][3][5][6][7]

CAS Number 780757-88-2 [2][5][6][7]

Appearance White to off-white solid [6]

Purity ≥98% [2][5]

Solubility of ICG-001
ICG-001 exhibits poor solubility in aqueous solutions but is soluble in several organic solvents.

The choice of solvent is crucial and depends on the specific experimental application. For cell-

based assays, Dimethyl Sulfoxide (DMSO) is the most commonly used solvent. For in vivo

studies, more complex vehicle formulations are often necessary.

Solvent Solubility Notes Source

DMSO

≥27.43 mg/mL to 242

mg/mL (≥50 mM to

441.1 mM)

Sonication may be

required to aid

dissolution. Use fresh,

anhydrous DMSO as

moisture can reduce

solubility.

[1][2][3][8]

Ethanol

≥27.43 mg/mL to

≥35.47 mg/mL (≥50

mM)

Sonication is

recommended.
[2][3][8]

Water Insoluble [1][3]

Ethanol:PBS (pH 7.2)

(1:3)
~0.25 mg/mL

For aqueous working

solutions, first dissolve

in ethanol.

[7][9]

DMF ~30 mg/mL [7]
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ICG-001 Signaling Pathway
ICG-001 targets the canonical Wnt signaling pathway, a critical regulator of cell proliferation,

differentiation, and survival. Specifically, ICG-001 inhibits the interaction between β-catenin and

the transcriptional coactivator CBP, leading to the downregulation of Wnt target genes.
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Start

Weigh ICG-001 Powder

Add Anhydrous DMSO

Vortex Thoroughly

Check for Complete Dissolution

Warm/Sonicate (if needed)

No

Aliquot into Single-Use Tubes

Yes

Store at -20°C or -80°C

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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